Methyl (1R,5R)-3-azabicyclo[3.2.0]heptane-1-carboxylate
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Description
Methyl (1R,5R)-3-azabicyclo[3.2.0]heptane-1-carboxylate is a useful research compound. Its molecular formula is C8H13NO2 and its molecular weight is 155.197. The purity is usually 95%.
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Scientific Research Applications
Understanding DNA Methylation Processes
DNA methylation, a crucial epigenetic modification, involves the addition of a methyl group to DNA, affecting gene expression without altering the DNA sequence. Methyl (1R,5R)-3-azabicyclo[3.2.0]heptane-1-carboxylate plays a role in studies exploring DNA methyltransferase inhibitors. These inhibitors can reverse hypermethylation, potentially restoring the expression of suppressor genes and exhibiting antitumor effects. Such compounds are pivotal in cancer research, particularly in the context of leukemia and solid tumors, albeit with varying degrees of success (Goffin & Eisenhauer, 2002).
Potential in Anticancer Studies
The compound's structural analogs, such as Norcantharidin, have demonstrated significant anticancer activity with reduced side effects compared to traditional chemotherapy agents. These analogs, by modifying the structural framework of this compound, present a potential for creating more effective anticancer compounds. Such research underscores the importance of chemical modification in enhancing therapeutic efficacy and reducing toxicity (Deng & Tang, 2011).
Investigating Environmental Pollutants
In the context of environmental science, this compound and its derivatives can be tools for studying the presence and impact of synthetic musk fragrances in aquatic environments. These compounds, due to their stability and lipophilicity, have been detected in various environmental matrices, posing potential risks to aquatic life and ecosystems. Research into the distribution, persistence, and effects of such compounds contributes to our understanding of environmental pollution and its mitigation (Rimkus, 1999).
Properties
IUPAC Name |
methyl (1R,5R)-3-azabicyclo[3.2.0]heptane-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO2/c1-11-7(10)8-3-2-6(8)4-9-5-8/h6,9H,2-5H2,1H3/t6-,8-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLEFZPCEAGICME-XPUUQOCRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C12CCC1CNC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@]12CC[C@H]1CNC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.